Cas no 2172089-48-2 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methylpropanoic acid)
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]-2-methylpropanoic acid
- 2172089-48-2
- EN300-1503026
- 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methylpropanoic acid
-
- Inchi: 1S/C23H26N2O6/c1-14(22(27)28)11-24-21(26)20(30-2)12-25-23(29)31-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,24,26)(H,25,29)(H,27,28)
- InChI Key: HXXIHLVIAGVIIR-UHFFFAOYSA-N
- SMILES: O(C(NCC(C(NCC(C(=O)O)C)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 426.17908655g/mol
- Monoisotopic Mass: 426.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 114Ų
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1503026-0.05g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]-2-methylpropanoic acid |
2172089-48-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1503026-0.1g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]-2-methylpropanoic acid |
2172089-48-2 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1503026-0.25g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]-2-methylpropanoic acid |
2172089-48-2 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1503026-0.5g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]-2-methylpropanoic acid |
2172089-48-2 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1503026-1.0g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]-2-methylpropanoic acid |
2172089-48-2 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1503026-2.5g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]-2-methylpropanoic acid |
2172089-48-2 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1503026-5.0g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]-2-methylpropanoic acid |
2172089-48-2 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1503026-10.0g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]-2-methylpropanoic acid |
2172089-48-2 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1503026-50mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]-2-methylpropanoic acid |
2172089-48-2 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1503026-100mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]-2-methylpropanoic acid |
2172089-48-2 | 100mg |
$2963.0 | 2023-09-27 |
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methylpropanoic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methylpropanoic acid
Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methylpropanoic Acid (CAS No. 2172089-48-2)
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methylpropanoic acid, identified by its CAS number 2172089-48-2, is a sophisticated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a fluoren-9-ylmethoxycarbonyl moiety and an amide linkage. The presence of these features not only contributes to its unique chemical properties but also suggests its potential utility in various biochemical pathways. The fluoren group, in particular, is known for its stability and fluorescence properties, which have been exploited in numerous research applications.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological processes through targeted interactions with specific enzymes or receptors. 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methylpropanoic acid has emerged as a promising candidate in this regard, thanks to its ability to interact with various biological targets. Its amine and carboxylic acid functionalities make it a versatile building block for the synthesis of more complex molecules with enhanced biological activity.
One of the most intriguing aspects of this compound is its potential role in drug development. The methoxycarbonyl group in its structure is particularly noteworthy, as it can be used to protect amine groups during synthetic processes while maintaining the overall reactivity necessary for biological interactions. This feature makes it an invaluable intermediate in the synthesis of peptidomimetics and other bioactive molecules.
The pharmaceutical industry has been increasingly leveraging such intermediates to develop new drugs that target a wide range of diseases. For instance, compounds with similar structural motifs have shown promise in the treatment of neurological disorders, cancer, and inflammatory conditions. The unique combination of functional groups in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methylpropanoic acid positions it as a key player in these efforts.
Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of the fluoren group into this compound not only contributes to its stability but also allows for further functionalization, enabling the design of more sophisticated drug candidates.
The synthesis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methylpropanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective hydrolysis, has been crucial in achieving the desired product. These methods are essential for constructing complex molecular frameworks while maintaining the integrity of sensitive functional groups.
In addition to its pharmaceutical applications, this compound has shown potential in materials science and biotechnology. Its unique structural features make it suitable for use as a ligand in catalytic systems or as a component in biosensors. The ability to tailor its properties through modifications at various positions allows researchers to explore diverse applications beyond traditional drug development.
The growing body of research on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methylpropanoic acid underscores its significance as a versatile chemical entity. As our understanding of its biological activities and synthetic possibilities continues to expand, so too will its role in advancing scientific and medical progress. The compound's unique combination of structural features and functional groups makes it a valuable asset in both academic research and industrial applications.
2172089-48-2 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)